Cas no 1706462-63-6 (6-methyl-4-(piperidin-4-yloxy)-2H-pyran-2-one)

• Product Name: 6-methyl-4-(piperidin-4-yloxy)-2H-pyran-2-one
• CAS No: 1706462-63-6
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD27937810
• CID: 5191228
• PubChem ID: 72716698
• Update Time: 2025-06-13

6-methyl-4-(piperidin-4-yloxy)-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 6-methyl-4-(4-piperidinyloxy)-
• 6-methyl-4-(piperidin-4-yloxy)-2H-pyran-2-one

• MDL： MFCD27937810
• Inchi： 1S/C11H15NO3/c1-8-6-10(7-11(13)14-8)15-9-2-4-12-5-3-9/h6-7,9,12H,2-5H2,1H3
• InChI Key： TWYWKUYMCCSNJP-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CCNCC2)=C1

Additional information on 6-methyl-4-(piperidin-4-yloxy)-2H-pyran-2-one

Comprehensive Overview of 6-methyl-4-(piperidin-4-yloxy)-2H-pyran-2-one (CAS No. 1706462-63-6)

The compound 6-methyl-4-(piperidin-4-yloxy)-2H-pyran-2-one (CAS No. 1706462-63-6) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. With its distinctive pyran-2-one core and piperidin-4-yloxy substituent, this compound exhibits promising potential in various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its synthetic pathways, biological activities, and mechanistic insights, making it a subject of interest in both academic and industrial settings.

One of the key reasons for the growing interest in 6-methyl-4-(piperidin-4-yloxy)-2H-pyran-2-one is its versatile chemical properties. The presence of the piperidine moiety enhances its solubility and bioavailability, which are critical factors in drug development. Additionally, the methyl group at the 6-position contributes to the compound's stability, making it suitable for further derivatization. Recent studies have highlighted its potential as a scaffold for kinase inhibitors, a class of compounds widely investigated for their therapeutic applications in oncology and inflammatory diseases.

In the context of current research trends, 6-methyl-4-(piperidin-4-yloxy)-2H-pyran-2-one aligns with the broader focus on small-molecule therapeutics and targeted drug delivery systems. The compound's ability to interact with specific biological targets has spurred investigations into its structure-activity relationships (SAR). For instance, modifications to the piperidin-4-yloxy group have been shown to influence its binding affinity, opening avenues for optimizing its pharmacological profile. Such findings are particularly relevant in the era of personalized medicine, where tailored therapies are in high demand.

From a synthetic chemistry perspective, the preparation of 6-methyl-4-(piperidin-4-yloxy)-2H-pyran-2-one involves multi-step reactions that emphasize atom economy and green chemistry principles. Researchers have developed efficient protocols to access this compound, often leveraging catalytic methods and microwave-assisted synthesis to improve yields and reduce environmental impact. These advancements not only enhance the compound's accessibility but also align with the global push toward sustainable chemical practices.

The compound's potential extends beyond pharmaceuticals. In material science, 6-methyl-4-(piperidin-4-yloxy)-2H-pyran-2-one has been explored as a building block for functional polymers. Its rigid yet flexible structure makes it suitable for designing materials with tailored properties, such as thermal stability and optical activity. This dual applicability underscores its value in interdisciplinary research, bridging the gap between chemistry and engineering.

As the scientific community continues to unravel the capabilities of 6-methyl-4-(piperidin-4-yloxy)-2H-pyran-2-one, questions about its toxicity profile and scalability remain areas of active investigation. Addressing these concerns is essential for translating laboratory findings into real-world applications. Moreover, the compound's compatibility with high-throughput screening platforms positions it as a candidate for accelerating drug discovery pipelines, a topic of immense interest in the biotech industry.

In summary, 6-methyl-4-(piperidin-4-yloxy)-2H-pyran-2-one (CAS No. 1706462-63-6) represents a compelling case study in modern chemical research. Its multifaceted applications, coupled with ongoing innovations in synthesis and characterization, make it a molecule worth watching. Whether in the realm of therapeutics or advanced materials, this compound exemplifies the convergence of creativity and scientific rigor, offering solutions to some of today's most pressing challenges.